Cas no 91419-55-5 (tert-butyl 2-(1H-tetrazol-5-yl)ethylcarbamate)

tert-butyl 2-(1H-tetrazol-5-yl)ethylcarbamate structure
91419-55-5 structure
Product Name:tert-butyl 2-(1H-tetrazol-5-yl)ethylcarbamate
CAS No:91419-55-5
MF:C8H15N5O2
MW:213.237000703812
CID:2127608
PubChem ID:19938452
Update Time:2025-04-21

tert-butyl 2-(1H-tetrazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(1H-tetrazol-5-yl)ethylcarbamate
    • AKOS033905397
    • SCXAGZJRSIXHQL-UHFFFAOYSA-N
    • 91419-55-5
    • DB-344148
    • Z1508687288
    • [2-(1H-Tetrazol-5-yl)-ethyl]carbamic acid tert-butyl ester
    • [2-(1H-tetrazol-5-yl)-ethyl]-carbamic acid tert-butyl ester
    • [2-(2H-Tetrazol-5-yl)-ethyl]-carbamic acid tert-butyl ester
    • SCHEMBL1302384
    • Inchi: 1S/C8H15N5O2/c1-8(2,3)15-7(14)9-5-4-6-10-12-13-11-6/h4-5H2,1-3H3,(H,9,14)(H,10,11,12,13)
    • InChI Key: SCXAGZJRSIXHQL-UHFFFAOYSA-N
    • SMILES: O(C(NCCC1N=NNN=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 213.12257474Da
  • Monoisotopic Mass: 213.12257474Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 92.8Ų

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